Cas no 183122-88-5 (1-Cyclohexene-1-carboxaldehyde, 2-bromo-5-methyl-)

• Product Name: 1-Cyclohexene-1-carboxaldehyde, 2-bromo-5-methyl-
• CAS No: 183122-88-5
• MF: C₈H₁₁BrO
• MW: 203.076341867447
• CID: 1376826
• PubChem ID: 71353243
• Update Time: 2025-04-20

1-Cyclohexene-1-carboxaldehyde, 2-bromo-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxaldehyde, 2-bromo-5-methyl-
• 2-bromo-5-methylcyclohexene-1-carbaldehyde
• 183122-88-5
• DTXSID30777995
• 2-Bromo-5-methylcyclohex-1-ene-1-carbaldehyde

• Inchi： 1S/C8H11BrO/c1-6-2-3-8(9)7(4-6)5-10/h5-6H,2-4H2,1H3
• InChI Key： FCASAXWMSQYTCZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)CC(C)CC1

Computed Properties

• Exact Mass: 201.99933
• Monoisotopic Mass: 201.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinylogous halides